Cas no 1448123-37-2 (2-ethoxy-N-{4-2-(morpholin-4-yl)-2-oxoethylphenyl}pyridine-3-carboxamide)

• Product Name: 2-ethoxy-N-{4-2-(morpholin-4-yl)-2-oxoethylphenyl}pyridine-3-carboxamide
• CAS No: 1448123-37-2
• MF: C₂₀H₂₃N₃O₄
• MW: 369.414324998856
• CID: 6201671
• PubChem ID: 39939034
• Update Time: 2025-05-20

2-ethoxy-N-{4-2-(morpholin-4-yl)-2-oxoethylphenyl}pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-N-{4-2-(morpholin-4-yl)-2-oxoethylphenyl}pyridine-3-carboxamide
• AKOS024559381
• 2-ethoxy-N-(4-(2-morpholino-2-oxoethyl)phenyl)nicotinamide
• F6436-1525
• 2-ETHOXY-N-{4-[2-(MORPHOLIN-4-YL)-2-OXOETHYL]PHENYL}PYRIDINE-3-CARBOXAMIDE
• 2-ethoxy-N-[4-(2-morpholin-4-yl-2-oxoethyl)phenyl]pyridine-3-carboxamide
• 1448123-37-2

• Inchi： 1S/C20H23N3O4/c1-2-27-20-17(4-3-9-21-20)19(25)22-16-7-5-15(6-8-16)14-18(24)23-10-12-26-13-11-23/h3-9H,2,10-14H2,1H3,(H,22,25)
• InChI Key： VZRCJCJIIGFOJQ-UHFFFAOYSA-N
• SMILES： O1CCN(C(CC2C=CC(=CC=2)NC(C2=CC=CN=C2OCC)=O)=O)CC1

Computed Properties

• Exact Mass: 369.16885622g/mol
• Monoisotopic Mass: 369.16885622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 80.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2-ethoxy-N-{4-2-(morpholin-4-yl)-2-oxoethylphenyl}pyridine-3-carboxamide

2-ethoxy-N-{4-2-(morpholin-4-yl)-2-oxoethylphenyl}pyridine-3-carboxamide (CAS No. 1448123-37-2): A Comprehensive Overview

2-ethoxy-N-{4-2-(morpholin-4-yl)-2-oxoethylphenyl}pyridine-3-carboxamide (CAS No. 1448123-37-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential therapeutic applications, represents a promising candidate for the development of new drugs targeting various diseases. In this comprehensive overview, we will delve into the chemical structure, synthesis, biological activity, and potential clinical applications of this compound.

The chemical structure of 2-ethoxy-N-{4-2-(morpholin-4-yl)-2-oxoethylphenyl}pyridine-3-carboxamide is composed of a pyridine core linked to an ethoxy group and a substituted phenyl ring. The morpholine moiety attached to the phenyl ring adds significant complexity and functionality to the molecule. This intricate structure not only contributes to the compound's stability but also enhances its interactions with biological targets, making it a valuable candidate for drug discovery.

The synthesis of 2-ethoxy-N-{4-2-(morpholin-4-yl)-2-oxoethylphenyl}pyridine-3-carboxamide has been extensively studied in recent literature. One of the most common approaches involves the coupling of 3-chloropyridine with an appropriate amine derivative, followed by a series of functional group transformations. These synthetic routes are designed to maximize yield and purity while minimizing the formation of by-products. Advanced techniques such as microwave-assisted synthesis and catalyst optimization have further improved the efficiency and scalability of these processes.

In terms of biological activity, 2-ethoxy-N-{4-2-(morpholin-4-yl)-2-oxoethylphenyl}pyridine-3-carboxamide has demonstrated promising results in various preclinical studies. Research has shown that this compound exhibits potent inhibitory effects on specific enzymes and receptors involved in disease pathways. For instance, it has been found to effectively inhibit the activity of protein kinases, which are key regulators of cellular signaling and proliferation. This makes it a potential therapeutic agent for treating conditions such as cancer, inflammatory disorders, and neurodegenerative diseases.

Recent studies have also explored the pharmacokinetic properties of 2-ethoxy-N-{4-2-(morpholin-4-yl)-2-oxoethylphenyl}pyridine-3-carboxamide. These investigations have revealed that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high oral bioavailability and low toxicity make it an attractive candidate for further development into a viable drug product. Additionally, preclinical toxicity studies have shown that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed.

The potential clinical applications of 2-ethoxy-N-{4-2-(morpholin-4-yl)-2-oxoethylphenyl}pyridine-3-carboxamide are diverse and promising. In oncology, this compound has shown efficacy in inhibiting tumor growth and metastasis in both in vitro and in vivo models. Its ability to target multiple signaling pathways involved in cancer progression makes it a valuable tool for developing combination therapies. In neurology, preliminary studies suggest that this compound may have neuroprotective properties, potentially offering new treatment options for conditions such as Alzheimer's disease and Parkinson's disease.

Beyond its therapeutic potential, 2-ethoxy-N-{4-2-(morpholin-4-y l)-2-o xoethylpheny l}py ridine -3-c arboxa mide has also been investigated for its use as a research tool. Its unique chemical properties make it an excellent probe for studying protein-protein interactions and signaling pathways in cellular systems. This application is particularly valuable in academic research settings where detailed mechanistic insights are crucial for advancing our understanding of complex biological processes.

In conclusion, 2-e thoxy -N-{ 4 - 2 -(m orpholi n - 4 - yl ) - 2 - ox oet h ylph en yl } pyri dine - 3 - car boxa mide (CAS No. 1448123 - 37 - 2) represents a significant advancement in medicinal chemistry and pharmaceutical research. Its unique chemical structure, potent biological activity, favorable pharmacokinetic properties, and diverse potential applications make it a promising candidate for further development into a novel therapeutic agent. As research in this area continues to evolve, we can expect to see more exciting discoveries and advancements related to this compound.